Cas no 1397228-36-2 (Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 1397228-36-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD19703270
• CID: 2136477
• PubChem ID: 71283029
• Update Time: 2025-06-29

Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-methylH-imidazo[1,2-a]pyridine-3-carboxylate
• ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate
• 7-Methylimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• ORBLAPOUYKOLSA-UHFFFAOYSA-N
• DA-33658
• 7-Methyl-imidazo[1,2-a]pyridine-3-carboxylicacidethylester
• G73678
• AKOS022178945
• SCHEMBL14742881
• 1397228-36-2
• MFCD19703270
• 7-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
• Ethyl7-methylimidazo[1,2-a]pyridine-3-carboxylate
• CS-0436518
• Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate

• MDL： MFCD19703270
• Inchi： 1S/C11H12N2O2/c1-3-15-11(14)9-7-12-10-6-8(2)4-5-13(9)10/h4-7H,3H2,1-2H3
• InChI Key： ORBLAPOUYKOLSA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C2C=C(C)C=CN21)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate

Ethyl 7-Methylimidazo[1,2-a]Pyridine-3-Carboxylate: A Comprehensive Overview

Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate, with CAS No. 1397228-36-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and diverse biological activities. The Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate structure incorporates a substituted imidazopyridine ring system with an ethyl ester group at the 3-position and a methyl substituent at the 7-position of the pyridine ring. These structural elements contribute to its intriguing chemical properties and potential applications in drug discovery.

Recent studies have highlighted the importance of imidazopyridines in medicinal chemistry due to their ability to modulate various biological targets. For instance, researchers have explored the potential of Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate as a ligand for G-protein coupled receptors (GPCRs), which are critical drug targets for treating conditions such as cardiovascular diseases, neurological disorders, and cancer. The carboxylate group at the 3-position plays a pivotal role in enhancing the compound's bioavailability and receptor binding affinity.

The synthesis of Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate involves a multi-step process that typically includes cyclization reactions and functional group transformations. One notable approach reported in recent literature involves the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. This method not only enhances efficiency but also minimizes the formation of by-products, making it a sustainable route for large-scale production.

From a pharmacological perspective, Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate has shown promising activity in preclinical models. For example, studies have demonstrated its ability to inhibit certain kinases involved in cell proliferation and apoptosis, suggesting its potential as an anticancer agent. Additionally, its methyl substituent at the 7-position has been found to influence its selectivity towards specific receptor subtypes, making it a valuable tool for exploring structure-activity relationships (SAR) in drug design.

Another area where Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate has shown promise is in neuropharmacology. Researchers have investigated its effects on neurotransmitter systems, particularly dopamine and serotonin receptors. Preliminary results indicate that this compound may possess anxiolytic and antidepressant properties, opening new avenues for its application in mental health disorders.

It is worth noting that the CAS No. 1397228-36-2 designation underscores its identity within chemical databases and regulatory frameworks. This ensures consistency in scientific communication and compliance with international standards for chemical safety and handling.

In conclusion, Ethyl 7-methylimidazo[1,2-a]pyridine-3-carboxylate represents a compelling example of how structural diversity can lead to novel therapeutic opportunities. With ongoing advancements in synthetic methodologies and pharmacological research, this compound continues to be a focal point for scientists seeking innovative solutions in drug development.